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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition pathway
of strontium bromide monohydrate (SrBrz-H20). The information presented herein is curated
for professionals in research, science, and drug development who require a detailed
understanding of the material's behavior under thermal stress. This document summarizes key
quantitative data, outlines detailed experimental protocols, and provides a visual representation
of the decomposition pathway.

Introduction

Strontium bromide is an inorganic salt that can exist in various hydrated forms, with the
monohydrate and hexahydrate being of significant interest. The reversible hydration and
dehydration of these compounds, particularly the transition between the monohydrate and
anhydrous forms, are central to applications in thermochemical energy storage and heat
transformation.[1][2][3] A thorough understanding of the thermal decomposition pathway is
critical for optimizing these applications and for ensuring material stability in various processes.

The primary thermal decomposition event for strontium bromide monohydrate is a single-
step dehydration process, yielding the anhydrous salt and water vapor. This reaction is
reversible and is governed by temperature and water vapor partial pressure.

Reaction: SrBrz2(s) + H20(g) = SrBr2-H20(s)[1][3]
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Quantitative Decomposition Data

The following tables summarize the key quantitative data related to the thermal decomposition

of strontium bromide hydrates, compiled from various studies.

Table 1: Dehydration Stages of Strontium Bromide Hydrates

Transition
Hydrate Form
Temperature (°C)

Resulting Product

Reference

Strontium Bromide
Hexahydrate 70
(SrBr2:-6H20)

Strontium Bromide
Monohydrate
(SrBr2-H20)

[2]

Strontium Bromide
Hexahydrate 89
(SrBrz-6H20)

Strontium Bromide
Dihydrate
(SrBrz-2H20)

[2]

Strontium Bromide
Dihydrate 180
(SrBrz-2H20)

Anhydrous Strontium
Bromide (SrBr2)

[2]

Strontium Bromide
Monohydrate >180
(SrBrz-H20)

Anhydrous Strontium
Bromide (SrBr2)

[2]14]

Table 2: Thermodynamic and Kinetic Data for the Monohydrate-Anhydrous Transition
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Parameter Value Conditions Reference
Specific Energy 291 kJ/kg SrBr2 (81 1]
Density kWh/t)

Water vapor partial

Dehydration Onset pressure of 19 kPa,
211 °C _ [1]
Temperature heating rate of 0.5
K/min

Water vapor partial

Hydration Onset pressure of 19 kPa,
158 °C ) [1]
Temperature cooling rate of £0.5
K/min

) Water vapor partial
Thermal Hysteresis 53 K [1]
pressure of 19 kPa

i Water vapor partial
Thermal Hysteresis 22 K [1]
pressure of 5 kPa

Specific Thermal 2.5 kW/kg of 210 °C and 5 kPa

Power (Dehydration) SrBr2-H20 steam pressure

[1]

Specific Thermal
) up to 4 kW/kg SrBr2 180 °C and 69 kPa [1]
Power (Hydration)

Experimental Protocols

The characterization of the thermal decomposition of strontium bromide monohydrate
predominantly involves thermogravimetric analysis (TGA) and differential scanning calorimetry
(DSC). These techniques are often used simultaneously (TGA-DSC) to correlate mass loss
with energetic changes. In-situ X-ray diffraction (XRD) is also employed to study
crystallographic changes during decomposition.

Sample Preparation

o Starting Material: Strontium bromide hexahydrate (SrBrz-6H20) of high purity (e.g., 99%) is
typically used as the starting material.[1]
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» Dehydration to Monohydrate: The hexahydrate is dried in a circulating air oven at a
controlled temperature, for instance, 70 °C for several hours, to obtain the monohydrate
form.[1][2] The completion of the dehydration to the monohydrate is confirmed by monitoring
the mass loss.

o Storage: The prepared monohydrate samples are stored at an elevated temperature (e.g.,
70-110 °C) to prevent rehydration before analysis.[1]

Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)

e Instrumentation: A simultaneous TGA-DSC instrument (e.g., Mettler-Toledo TGA/DSC 1, STA
449 F3) is commonly used.[1]

o Sample Size: Small sample sizes, typically on the order of 5-15 mg, are used for TGA-DSC
analysis.[1]

e Crucibles: Aluminum or other inert material crucibles are used to hold the sample.

e Atmosphere: The experiments are conducted under a controlled atmosphere, often a flow of
inert gas (e.g., nitrogen) with a specific water vapor partial pressure.[1] The gas flow rate is
maintained at a constant value, for example, 50 ml/min.

e Temperature Program:

o Dynamic Scans: The sample is heated at a constant rate (e.g., 0.1 to 10 °C/min) over a
defined temperature range (e.g., 25 to 300 °C) to determine the onset and peak
temperatures of decomposition.[5]

o Isothermal Scans: The sample is held at a constant temperature while the atmosphere is
changed (e.g., by introducing a specific water vapor pressure) to study the kinetics of the
reaction at a specific temperature.[1]

o Data Analysis: The TGA data provides the mass loss as a function of temperature, which is
used to determine the stoichiometry of the dehydration. The DSC data provides the heat
flow, from which the enthalpy of the reaction can be determined. The onset temperature of
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the mass loss in the TGA curve or the peak of the endotherm in the DSC curve is taken as
the decomposition temperature.

In-situ X-ray Diffraction (XRD)

e Purpose: In-situ XRD is used to monitor the changes in the crystal structure of the material
as it is heated. This allows for the direct identification of the crystalline phases present at
different temperatures.

 Instrumentation: A powder X-ray diffractometer equipped with a high-temperature, controlled-
atmosphere sample stage is required.

e Procedure: The sample is placed in the specialized sample holder and heated according to a
defined temperature program, similar to that used in TGA-DSC. XRD patterns are collected
at regular intervals as the temperature increases.

o Data Analysis: The collected XRD patterns are analyzed to identify the crystalline phases
present at each temperature. This provides direct evidence of the transformation from the
monohydrate to the anhydrous phase.

Visualization of the Decomposition Pathway

The following diagrams illustrate the thermal decomposition pathway of strontium bromide
monohydrate and a typical experimental workflow for its analysis.
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Thermal Decomposition Pathway of SrBr2-H20
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Caption: Thermal decomposition and rehydration pathway of strontium bromide hydrates.
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Experimental Workflow for Thermal Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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